Cas no 1004959-90-3 (N-Fmoc-2,5-difluoro-L-phenylalanine)

• Product Name: N-Fmoc-2,5-difluoro-L-phenylalanine
• CAS No: 1004959-90-3
• MF: C₂₄H₁₉F₂NO₄
• MW: 423.40877366066
• MDL: MFCD07372004
• CID: 4558729
• PubChem ID: 71304325
• Update Time: 2025-07-02

N-Fmoc-2,5-difluoro-L-phenylalanine Chemical and Physical Properties

Names and Identifiers

• N-Fmoc-2,5-difluoro-L-phenylalanine
• Fmoc-L-2,5-Difluorophenylalanine
• Fmoc-(S)-2-amino-3-(2,5-difluorophenyl)propanoicacide
• L-Phenylalanine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-2,5-difluoro-
• MFCD07372004
• (2S)-3-(2,5-DIFLUOROPHENYL)-2-{[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]AMINO}PROPANOIC ACID
• 1004959-90-3
• (2S)-3-(2,5-difluorophenyl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic acid
• (S)-2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-3-(2,5-difluorophenyl)propanoic acid
• AKOS037647101
• D80362
• Fmoc-2,5-Difluoro-L-Phenylalanine
• (2S)-3-(2,5-difluorophenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• CS-0158519
• SCHEMBL22636171
• AS-72326

• MDL： MFCD07372004
• Inchi： 1S/C24H19F2NO4/c25-15-9-10-21(26)14(11-15)12-22(23(28)29)27-24(30)31-13-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-11,20,22H,12-13H2,(H,27,30)(H,28,29)/t22-/m0/s1
• InChI Key： VLGUITFILRLIFL-QFIPXVFZSA-N
• SMILES： C(O)(=O)[C@H](CC1=CC(F)=CC=C1F)NC(OCC1C2=C(C=CC=C2)C2=C1C=CC=C2)=O

Computed Properties

• Exact Mass: 423.12821441g/mol
• Monoisotopic Mass: 423.12821441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 625
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 75.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-Fmoc-2,5-difluoro-L-phenylalanine

Comprehensive Overview of N-Fmoc-2,5-difluoro-L-phenylalanine (CAS No. 1004959-90-3)

N-Fmoc-2,5-difluoro-L-phenylalanine (CAS No. 1004959-90-3) is a fluorinated aromatic amino acid derivative widely used in peptide synthesis and pharmaceutical research. This compound belongs to the class of Fmoc-protected amino acids, which are essential building blocks in solid-phase peptide synthesis (SPPS). The presence of difluoro substitution at the 2,5-positions of the phenyl ring enhances its metabolic stability and bioavailability, making it a valuable tool in drug discovery and development.

The growing demand for fluorinated amino acids like N-Fmoc-2,5-difluoro-L-phenylalanine is driven by their unique properties, such as improved lipophilicity and resistance to enzymatic degradation. Researchers are increasingly exploring fluorinated peptides for applications in targeted therapeutics, including oncology and neurodegenerative diseases. With the rise of precision medicine and peptide-based drugs, this compound has gained significant attention in both academic and industrial settings.

One of the key advantages of N-Fmoc-2,5-difluoro-L-phenylalanine is its compatibility with standard Fmoc-based SPPS protocols. The Fmoc group provides excellent protection for the amino group during synthesis, while the difluoro-phenylalanine moiety introduces steric and electronic effects that can modulate peptide conformation and binding affinity. This makes it particularly useful for designing peptide inhibitors and receptor ligands with enhanced specificity.

In recent years, the pharmaceutical industry has focused on peptide therapeutics due to their high selectivity and low toxicity. N-Fmoc-2,5-difluoro-L-phenylalanine plays a critical role in this field, enabling the synthesis of modified peptides with tailored pharmacokinetic properties. Its applications extend to PET imaging probes, where fluorinated peptides are used for non-invasive diagnostics. The compound's versatility also makes it a candidate for bioconjugation and drug delivery systems.

From a synthetic chemistry perspective, N-Fmoc-2,5-difluoro-L-phenylalanine (CAS No. 1004959-90-3) is typically prepared through multi-step organic transformations, including asymmetric synthesis and Fmoc protection. The purity and stereochemical integrity of this compound are crucial for its performance in peptide synthesis, and advanced analytical techniques such as HPLC and mass spectrometry are employed for quality control. Researchers often seek high-purity grades to ensure reproducibility in their experiments.

Environmental and regulatory considerations are also important when working with fluorinated compounds. While N-Fmoc-2,5-difluoro-L-phenylalanine is not classified as hazardous, proper handling and disposal practices should be followed to minimize environmental impact. The compound's stability under various conditions makes it suitable for long-term storage, but it should be kept in a cool, dry place to prevent degradation.

In summary, N-Fmoc-2,5-difluoro-L-phenylalanine (CAS No. 1004959-90-3) is a versatile and valuable reagent in modern peptide chemistry. Its unique structural features and compatibility with Fmoc-SPPS make it indispensable for researchers developing next-generation therapeutic peptides and diagnostic agents. As the field of peptide engineering continues to evolve, this compound will likely remain a cornerstone in the design of innovative bioactive molecules.